2-((1H-indol-3-yl)thio)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone
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Description
2-((1H-indol-3-yl)thio)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C19H20N2OS3 and its molecular weight is 388.56. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Antimicrobial Activities : Novel chalcone derivatives involving the indole and thiophene moieties have been synthesized, demonstrating significant antioxidant and antimicrobial activities. These compounds have been compared against standard drugs like Ascorbic acid for antioxidant activity and Ciprofloxacin and Fluconazole for antimicrobial activity. The derivatives showed remarkable activities at low concentrations, suggesting their potential as effective antioxidant and antimicrobial agents (Gopi, Sastry, & Dhanaraju, 2016).
Antibacterial and Antifungal Activities : Research on novel 1H-indole derivatives synthesized for antimicrobial evaluation showed that these compounds possess significant antibacterial and antifungal activities. Their synthesis involved reactions of indole with various acetophenones, leading to a series of compounds tested against Aspergillus niger, Candida albicans, Bacillus subtilis, and Escherichia coli. The results highlighted the potential of these derivatives as antimicrobial agents, with some showing comparable activities to standard drugs like Fluconazole and Ampicillin (Letters in Applied NanoBioScience, 2020).
Anti-inflammatory Activities : Several studies have focused on synthesizing derivatives with potential anti-inflammatory properties. For instance, thiophene derivatives have been prepared and evaluated for their anti-inflammatory activity, showing moderate to good activity comparable to the standard drug indomethacin. Some compounds exhibited enhanced activity, suggesting their promise as anti-inflammatory agents (Helal, Salem, Gouda, Ahmed, & El-Sherif, 2015).
Anticandidal and Cytotoxic Activities : Tetrazole derivatives have been synthesized and evaluated for their anticandidal activity and cytotoxicity. Some compounds demonstrated potent anticandidal agents with weak cytotoxicities, highlighting their potential in anticandidal therapy (Kaplancıklı, Yurttaş, Özdemir, Turan-Zitouni, İşcan, Akalın, & Abu Mohsen, 2014).
Properties
IUPAC Name |
2-(1H-indol-3-ylsulfanyl)-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2OS3/c22-19(13-25-18-12-20-15-5-2-1-4-14(15)18)21-8-7-17(24-11-9-21)16-6-3-10-23-16/h1-6,10,12,17,20H,7-9,11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVPMTJYQSNNEMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CS2)C(=O)CSC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.